Cas no 536719-67-2 (1H-1,2,4-Triazole, 3-[(2-naphthalenylmethyl)thio]-)
536719-67-2 structure
Product Name:1H-1,2,4-Triazole, 3-[(2-naphthalenylmethyl)thio]-
CAS No:536719-67-2
MF:C13H11N3S
MW:241.311540842056
CID:1583499
PubChem ID:9834676
Update Time:2025-04-21
1H-1,2,4-Triazole, 3-[(2-naphthalenylmethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole, 3-[(2-naphthalenylmethyl)thio]-
- 5-(naphthalen-2-ylmethylsulfanyl)-1H-1,2,4-triazole
- 536719-67-2
- 3-((2-naphthylmethyl)sulfanyl)-4h-1,2,4-triazole
- 3-[(2-naphthylmethyl)thio]-1H-1,2,4-triazole
- SCHEMBL6705255
- AKOS025136786
- DTXSID50431486
-
- Inchi: 1S/C13H11N3S/c1-2-4-12-7-10(5-6-11(12)3-1)8-17-13-14-9-15-16-13/h1-7,9H,8H2,(H,14,15,16)
- InChI Key: XQBLAEZIWAIBRE-UHFFFAOYSA-N
- SMILES: S(C1=NC=NN1)CC1=CC=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 241.06753
- Monoisotopic Mass: 241.06736854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 66.9Ų
Experimental Properties
- PSA: 41.57
1H-1,2,4-Triazole, 3-[(2-naphthalenylmethyl)thio]- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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